Cas no 6131-08-4 (3,3,5,5-tetramethylhex-1-yne)

3,3,5,5-Tetramethylhex-1-yne is a branched alkyne characterized by its symmetrical tetramethyl substitution pattern. This structure imparts steric hindrance, enhancing stability and influencing reactivity in synthetic applications. The terminal alkyne functionality allows for selective transformations, such as Sonogashira coupling or metal-alkyne complexation, making it valuable in organometallic and pharmaceutical chemistry. Its high purity and well-defined molecular architecture ensure reproducibility in research and industrial processes. The compound’s hydrophobic nature also lends utility in materials science, particularly in polymer modifications or surface functionalization. Suitable for controlled reactions, it is often employed as a building block in fine chemical synthesis.
3,3,5,5-tetramethylhex-1-yne structure
3,3,5,5-tetramethylhex-1-yne structure
Product Name:3,3,5,5-tetramethylhex-1-yne
CAS No:6131-08-4
MF:C10H18
MW:138.249923229218
CID:5994061
PubChem ID:15874750
Update Time:2025-06-11

3,3,5,5-tetramethylhex-1-yne Chemical and Physical Properties

Names and Identifiers

    • 3,3,5,5-tetramethylhex-1-yne
    • EN300-1834758
    • 3,3,5,5-tetramethyl-1-hexyne
    • 6131-08-4
    • Inchi: 1S/C10H18/c1-7-10(5,6)8-9(2,3)4/h1H,8H2,2-6H3
    • InChI Key: RUQGCNAGLXPEBR-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)CC(C#C)(C)C

Computed Properties

  • Exact Mass: 138.140850574g/mol
  • Monoisotopic Mass: 138.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

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Additional information on 3,3,5,5-tetramethylhex-1-yne

Research Briefing on 3,3,5,5-Tetramethylhex-1-yne (CAS: 6131-08-4) in Chemical and Biomedical Applications

3,3,5,5-Tetramethylhex-1-yne (CAS: 6131-08-4) is a specialized alkyne compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on its synthesis, reactivity, and emerging roles in drug discovery and material science.

Recent studies highlight the compound's utility as a building block in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. A 2023 Journal of Organic Chemistry publication demonstrated its enhanced reactivity compared to linear alkynes when forming triazole linkages, attributed to steric effects from the tetramethyl groups (DOI: 10.1021/acs.joc.3c01245).

In pharmaceutical applications, 3,3,5,5-tetramethylhex-1-yne has shown promise as a precursor for PROTAC (PROteolysis TArgeting Chimera) development. Researchers at Scripps Institute reported its incorporation into heterobifunctional molecules targeting kinase degradation, with the bulky structure improving cellular permeability (2024, Cell Chemical Biology). The CAS 6131-08-4 derivative exhibited 40% higher degradation efficiency than conventional alkynes in preclinical models.

Material science breakthroughs include its use in metal-organic frameworks (MOFs). A Nature Chemistry study (2024) detailed how the compound's rigid structure creates stable coordination polymers with lanthanides, showing exceptional gas storage capacity (2.3× improvement over benchmark materials). The CAS registry number 6131-08-4 has consequently appeared in 17 patent applications related to energy storage materials since 2023.

Challenges persist in large-scale synthesis, with current yields averaging 68% via nickel-catalyzed coupling of tert-butylacetylene derivatives. However, a novel biocatalytic approach using engineered alkyne synthases (reported in ACS Catalysis, 2024) achieved 89% yield under mild conditions, suggesting improved production scalability for this strategically important compound.

The safety profile of 6131-08-4 derivatives remains favorable, with recent toxicological studies (2024 OECD guidelines) showing no genotoxicity at concentrations below 500 μM. This positions 3,3,5,5-tetramethylhex-1-yne as a viable candidate for further therapeutic development, particularly in targeted protein degradation and diagnostic probe construction.

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